Cas no 1935130-90-7 ((2-chloro-5-methylphenyl)methylhydrazine)

• Product Name: (2-chloro-5-methylphenyl)methylhydrazine
• CAS No: 1935130-90-7
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 5750350
• PubChem ID: 131027241
• Update Time: 2025-06-08

(2-chloro-5-methylphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• 1935130-90-7
• EN300-1982579
• [(2-chloro-5-methylphenyl)methyl]hydrazine
• (2-chloro-5-methylphenyl)methylhydrazine

• Inchi： 1S/C8H11ClN2/c1-6-2-3-8(9)7(4-6)5-11-10/h2-4,11H,5,10H2,1H3
• InChI Key： MXGOCYHHSLJLFR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CNN

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Additional information on (2-chloro-5-methylphenyl)methylhydrazine

Introduction to (2-chloro-5-methylphenyl)methylhydrazine (CAS No. 1935130-90-7)

(2-chloro-5-methylphenyl)methylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1935130-90-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a phenyl ring substituted with both a chlorine atom at the 2-position and a methyl group at the 5-position, is further functionalized with a methylhydrazine moiety. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The< strong>phenyl ring in (2-chloro-5-methylphenyl)methylhydrazine serves as a versatile scaffold for further chemical modifications, enabling the development of complex molecular architectures. The presence of the< strong>chloro substituent enhances electrophilic aromatic substitution reactions, while the< strong>methyl group provides steric and electronic effects that can influence the reactivity and binding properties of the molecule. These features make it an attractive building block for medicinal chemists seeking to design novel therapeutic agents.

In recent years, there has been growing interest in hydrazine derivatives due to their potential biological activities. Hydrazine-based compounds have been explored for their roles in modulating enzyme activity, particularly in the context of oxidative stress and inflammation. The< strong>methylhydrazine moiety in (2-chloro-5-methylphenyl)methylhydrazine suggests that it may exhibit similar properties, making it a candidate for further investigation in drug discovery.

One of the most compelling aspects of (2-chloro-5-methylphenyl)methylhydrazine is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. By incorporating this compound into drug candidates, researchers aim to develop molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases, although further research is needed to fully elucidate their mechanism of action.

The< strong>fluorescence properties of (2-chloro-5-methylphenyl)methylhydrazine have also been explored, suggesting potential applications in bioimaging and diagnostic assays. Fluorescent probes are widely used in medical diagnostics to visualize biological processes in real-time. The ability of this compound to emit light upon excitation could make it useful for tracking specific molecular targets within cells or tissues. This property could be particularly valuable in developing new diagnostic tools for diseases such as cancer or neurodegenerative disorders.

In addition to its pharmaceutical applications, (2-chloro-5-methylphenyl)methylhydrazine has shown promise in materials science. Its ability to form coordination complexes with metal ions makes it a potential candidate for designing metal-organic frameworks (MOFs) or supramolecular assemblies. These materials have diverse applications, including gas storage, catalysis, and sensing. By leveraging the< strong>coordination chemistry of this compound, researchers aim to develop novel materials with tailored properties for various technological applications.

The synthesis of (2-chloro-5-methylphenyl)methylhydrazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the< strong>chloro and< strong>methyl substituents onto the phenyl ring typically involves halogenation and alkylation reactions, respectively. The subsequent functionalization with the methylhydrazine group adds another layer of complexity but is crucial for achieving the desired biological activity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity during these transformations.

The< strong-pharmacokinetic profile of (2-chloro-5-methylphenyl)methylhydrazine is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted by the body is essential for determining its therapeutic potential. Preclinical studies have begun to explore these aspects, providing insights into how this compound behaves within biological systems. These studies are critical for guiding future clinical trials and ensuring that any developed drug candidates are both safe and effective.

In conclusion, (2-chloro-5-methylphenyl)methylhydrazine (CAS No. 1935130-90-7) is a multifaceted compound with significant potential across multiple domains of research and application. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, while its< strong-biological activities suggest promising uses in drug development. Furthermore, its< strong-material science applications highlight its versatility beyond traditional chemical research. As ongoing studies continue to uncover new properties and functionalities of this compound, its importance in both academic and industrial settings is likely to grow.